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Compound of Interest

Compound Name: 1-Chloro-3-nitrobenzene

Cat. No.: B092001 Get Quote

Essential Safety and Handling Guide for 1-
Chloro-3-nitrobenzene
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and

disposal of 1-Chloro-3-nitrobenzene (CAS No. 121-73-3). Adherence to these guidelines is

essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Classification
1-Chloro-3-nitrobenzene is a hazardous substance that poses significant health and

environmental risks. It is classified as harmful if swallowed and causes serious eye irritation.[1]

[2] It is also very toxic to aquatic life.[3][4]

GHS Hazard Statements:

H302: Harmful if swallowed.[1][3]

H319: Causes serious eye irritation.[1]

H400: Very toxic to aquatic life.[3]
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Precautionary Statements:

P264: Wash hands and exposed skin thoroughly after handling.[1][5]

P270: Do not eat, drink or smoke when using this product.[1][5]

P273: Avoid release to the environment.[3][4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][5]

P301+P317: IF SWALLOWED: Get medical help.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1][5]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 1-Chloro-3-nitrobenzene.
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PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.[5][6]

Protects against splashes and

dust, preventing serious eye

irritation.[1]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A

flame-retardant lab coat or a

complete suit protecting

against chemicals should be

worn at all times.[3][5]

Prevents skin contact, as the

substance can be harmful if

absorbed through the skin.[2]

[6]

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges is

recommended if working

outside a fume hood or if

dust/aerosols may be

generated.[5][6]

Protects against inhalation of

harmful dust or vapors.[6]

Safe Handling and Storage
Operational Plan:

Preparation: Work in a well-ventilated area, preferably within a certified chemical fume hood.

[5] Ensure that eyewash stations and safety showers are readily accessible.[5]

Dispensing: Carefully weigh the required amount of 1-Chloro-3-nitrobenzene in a fume

hood, avoiding the generation of dust.[5]

Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling.[5] Decontaminate all equipment and work surfaces.

Storage Plan:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2][5]

The recommended storage temperature is 2-8°C.[5]
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Store away from incompatible materials such as combustible substances, reducing agents,

strong oxidizing agents, and bases.[1][5]

The storage area should be clearly labeled with the appropriate hazard warnings.[5]

Emergency Procedures
First Aid Measures:

Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[1][5]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention.[2][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][2][5]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a physician or poison control

center immediately.[2][5]

Spill Response:

Evacuate: Evacuate all non-essential personnel from the area.[3][4]

Ventilate: Ensure the area is well-ventilated.[5]

Contain: Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g.,

sand, vermiculite).[5] If the substance is a solid, moisten it first to prevent dusting.[1] Do not

allow the material to enter drains or waterways.[3]
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Cleanup: Carefully sweep or scoop up the absorbed material into a labeled, sealed container

for hazardous waste disposal.[5][7]

Decontaminate: Clean the spill area thoroughly with a suitable decontaminating agent.

Report: Report the spill to the appropriate safety personnel.[5]

Disposal Plan
All waste containing 1-Chloro-3-nitrobenzene must be treated as hazardous waste.

Segregation: Designate a specific, clearly labeled, and sealed container for 1-Chloro-3-
nitrobenzene waste. Do not mix with other chemical waste.[7]

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible substances.[7]

Disposal: Engage a licensed professional waste disposal company for final disposal.[7] The

recommended method is high-temperature incineration in a chemical incinerator.[7]

Workflow and Logical Relationships
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Safe Handling Workflow for 1-Chloro-3-nitrobenzene

Preparation

Handling

Waste Disposal Emergency Procedures

Prepare Well-Ventilated Area
(Fume Hood)

Verify Eyewash/Shower Accessibility

Assemble Required PPE

Weigh Compound in Fume Hood

Perform Experimental Procedure

Wash Hands and Exposed Skin Segregate Hazardous Waste Spill Response First Aid

Decontaminate Equipment and Surfaces Store in Labeled, Sealed Container

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: Safe Handling Workflow for 1-Chloro-3-nitrobenzene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b092001?utm_src=pdf-body-img
https://www.benchchem.com/product/b092001?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092001?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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